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This guide provides an objective comparison of the performance of prominent carbonyl sulfide
(COS) uptake models across different ecosystems. COS is a valuable tracer for understanding

and quantifying gross primary productivity (GPP), a key process in the global carbon cycle. The

validation of these models is crucial for improving our estimates of carbon fluxes between the

terrestrial biosphere and the atmosphere. This document summarizes quantitative data from

various studies, details experimental protocols, and visualizes key processes to aid in the

selection and application of these models.

Data Presentation: A Comparative Analysis of Model
Performance
The following tables summarize the performance of different COS uptake models based on

available validation studies. The metrics primarily focus on the ability of models to simulate

COS fluxes and the subsequent improvement in G-related variables when COS data is

assimilated.

Table 1: Performance of the Simple Biosphere Model (SiB4) in Simulating COS Fluxes
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Ecosystem Type Key Finding Quantitative Metric Source

Evergreen Needleleaf

Forest, Deciduous

Broadleaf Forests,

Grasslands,

Croplands

The updated SiB4

model is capable of

simulating diurnal and

seasonal variations in

COS fluxes.

Daytime vegetation

COS flux is

underestimated on

average by 8 ± 27%.

Kooijmans et al.

(2021)

Global Terrestrial

Biosphere

Model modifications,

including a

mechanistic soil

model, improved

global estimates.

The updated SiB4

decreased the

modeled COS

terrestrial biosphere

sink from 922 Gg S

yr⁻¹ to 753 Gg S yr⁻¹.

Kooijmans et al.

(2021)

Table 2: Performance Improvement of the Boreal Ecosystem Productivity Simulator (BEPS)

with COS Data Assimilation

Ecosystem Type Modeled Variable
Performance
Improvement
Metric

Source

Evergreen Needleleaf

Forest, Deciduous

Broadleaf Forest, C3

Grass, C3 Crop

Gross Primary

Productivity (GPP)

Average Root-Mean-

Square Error (RMSE)

reduction of 23.54%.

[1]

Zhu et al. (2024)

Evergreen Needleleaf

Forest, Deciduous

Broadleaf Forest, C3

Grass, C3 Crop

Evapotranspiration

(ET)

Average Root-Mean-

Square Error (RMSE)

reduction of 16.96%.

[1]

Zhu et al. (2024)

Table 3: Evaluation of the ORCHIDEE Model in Agroecosystems
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Ecosystem Type Key Finding Source

Croplands (Wheat and

Rapeseed)

The model was used to

evaluate COS emissions from

croplands, a process not yet

fully accounted for in many

models. The study highlighted

that rapeseed crops can shift

from COS uptake to emission

in the late stages of growth.[2]

Belviso et al. (2022)

Agroecosystems in Central

France

Nocturnal ecosystem COS

fluxes were simulated, taking

into account both plant and soil

uptake and production.[3]

Belviso et al. (2022)

Experimental Protocols
The validation of COS uptake models relies on accurate field measurements of COS fluxes.

The primary methods employed in the cited studies are eddy covariance and soil chamber

measurements.

Eddy Covariance Measurements of COS Fluxes
The eddy covariance technique is a micrometeorological method used to measure the

exchange of gases, energy, and momentum between ecosystems and the atmosphere.

Instrumentation: Typically, a fast-response gas analyzer capable of measuring COS

concentrations (e.g., a quantum cascade laser spectrometer) is used in conjunction with a

three-dimensional sonic anemometer.

Measurement Principle: The sonic anemometer measures the vertical wind speed, while the

gas analyzer measures the COS concentration at a high frequency. The covariance between

the vertical wind speed and the gas concentration is then calculated to determine the net flux

of COS.

Data Acquisition and Processing: Raw data are collected at a high frequency (typically 10-20

Hz) and undergo several processing steps, including spike detection and removal,
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coordinate rotation, time lag correction, and frequency response corrections.

Site Example - Bartlett Experimental Forest: This site is a temperate forest in New

Hampshire, USA, dominated by northern hardwoods. A 26.5-meter tall tower is equipped

with eddy covariance instrumentation to measure the forest-atmosphere exchange of CO2,

H2O, and energy.[4][5] Continuous flux and meteorological measurements have been

ongoing since 2004.[4]

Soil Chamber Measurements of COS Fluxes
Soil chambers are used to measure the flux of gases from the soil surface.

Instrumentation: This method involves placing a closed chamber on the soil surface and

measuring the change in gas concentration within the chamber over time using a gas

analyzer.

Measurement Principle: The rate of change of the gas concentration inside the chamber,

along with the chamber volume and soil surface area, is used to calculate the soil flux. Both

static (non-flow-through) and dynamic (flow-through) chambers can be used.

Procedure: Collars are often inserted into the soil a few centimeters deep to provide a tight

seal for the chamber. Measurements are typically taken over short periods (minutes) to

minimize the alteration of the concentration gradient between the soil and the chamber

headspace.

Site Example - Agroecosystems in Central France: At sites near Paris and Orléans, various

methods including tall tower measurements and the Radon Tracer Method (RTM) were used

to evaluate nocturnal COS fluxes from croplands.[2][6] The TRN tall tower site allows for

measurements at different heights (5m and 180m) to determine vertical gradients.[2]

Mandatory Visualization
The following diagrams illustrate key conceptual frameworks and workflows discussed in this

guide.
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Caption: Workflow for the validation of COS uptake models.
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Caption: Key pathways of carbonyl sulfide uptake in terrestrial ecosystems.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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